Cas no 67389-64-4 (Ethanone, 1-[4-(octadecyloxy)phenyl]-)
67389-64-4 structure
Product Name:Ethanone, 1-[4-(octadecyloxy)phenyl]-
CAS No:67389-64-4
MF:C26H44O2
MW:388.626368522644
CID:394909
PubChem ID:3664890
Update Time:2025-04-19
Ethanone, 1-[4-(octadecyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(octadecyloxy)phenyl]-
- 1-(4-octadecoxyphenyl)ethanone
- SCHEMBL2035476
- 1-[4-(octadecyloxy)phenyl]ethanone
- AKOS024435172
- 67389-64-4
- DTXSID50394820
-
- Inchi: 1S/C26H44O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-28-26-21-19-25(20-22-26)24(2)27/h19-22H,3-18,23H2,1-2H3
- InChI Key: HGPQRVHYGGCJJN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(C)=O)=CC=1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 388.33432
- Monoisotopic Mass: 388.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 19
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Ethanone, 1-[4-(octadecyloxy)phenyl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
67389-64-4 (Ethanone, 1-[4-(octadecyloxy)phenyl]-) Related Products
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- 2175-80-6(Ethanone,1-[4-(dodecyloxy)phenyl]-)
- 18099-59-7(1-(4-(Decyloxy)phenyl)ethanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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